Cas no 2171690-32-5 (9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171690-32-5
• MF: C₁₂H₁₆F₂N₂OS
• MW: 274.330048561096
• CID: 6206672
• PubChem ID: 165865835
• Update Time: 2025-10-20

9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane
• 2171690-32-5
• EN300-1640648
• 9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C12H16F2N2OS/c13-12(14)4-2-11(3-5-12)10(15-7-8-17-11)9-1-6-16-18-9/h1,6,10,15H,2-5,7-8H2
• InChI Key： PFUBSYMCXKUTIT-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CCC(CC2)(F)F)OCCN1

Computed Properties

• Exact Mass: 274.09514064g/mol
• Monoisotopic Mass: 274.09514064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.4Ų

Additional information on 9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro5.5undecane

9,9-Difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane: A Comprehensive Overview

The compound 9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane, identified by the CAS number 2171690-32-5, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed between a five-membered and an eleven-membered ring system, creating a complex yet fascinating molecular framework.

The presence of the thiazole moiety at position 5 of the spiro system introduces significant electronic and steric effects. Thiazoles are heterocyclic aromatic compounds known for their stability and reactivity in various chemical reactions. In this compound, the thiazole group contributes to the overall aromaticity and enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. This makes it a promising candidate for applications in drug design and materials science.

Recent studies have highlighted the potential of spiro compounds like 9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4-azaspiro[5.5]undecane in medicinal chemistry. Researchers have explored its ability to act as a scaffold for developing bioactive molecules with improved pharmacokinetic profiles. The fluorine atoms at positions 9 and 9 further enhance the molecule's lipophilicity, which is a critical factor in determining drug absorption and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and fluorination reactions. The synthesis pathway typically starts with an appropriate thiazole derivative, which is then subjected to ring-forming reactions to create the spiro structure. The introduction of fluorine atoms is achieved through electrophilic substitution or other fluorination techniques, depending on the specific conditions required.

The physical properties of 9,9-difluoro-5-(1,2-thiazol-5-yl)-1-oxa-4 azaspiro[5.5]undecane have been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its conformational flexibility and stability under various environmental conditions. The molecule exhibits a high degree of rigidity due to the spiro structure, which plays a crucial role in maintaining its three-dimensional conformation.

From an applications perspective, this compound has shown promise in several areas of research. In pharmacology, it has been investigated as a potential lead compound for developing drugs targeting specific biological pathways. Its unique structure allows for interactions with various biomolecules, making it a valuable tool in drug discovery programs.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. Its rigid spiro structure and aromatic thiazole group make it an attractive candidate for designing advanced materials with tailored electronic properties.

In conclusion, 9,9-difluoro 5 (1 2 thiazol 5 yl) 1 oxa 4 azaspiro[5 5]undecane, CAS number 2171690 32 5, is a versatile and intriguing molecule with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it an ideal candidate for further research and development in fields ranging from medicinal chemistry to materials science.